molecular formula C21H16BrNO2 B3900098 1-(4-bromophenyl)-3-(dibenzo[b,d]furan-3-ylamino)-1-propanone

1-(4-bromophenyl)-3-(dibenzo[b,d]furan-3-ylamino)-1-propanone

Cat. No. B3900098
M. Wt: 394.3 g/mol
InChI Key: SLPQIYLHCNTJFB-UHFFFAOYSA-N
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Description

The compound “1-(4-bromophenyl)-3-(dibenzo[b,d]furan-3-ylamino)-1-propanone” is a complex organic molecule. It contains a bromophenyl group, a dibenzofuran group, and a propanone group. The presence of these groups suggests that the compound could have interesting chemical properties and could potentially be used in various chemical reactions .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings in the dibenzofuran and bromophenyl groups. The propanone group would add further complexity to the structure .


Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The bromophenyl group could undergo reactions typical of halogenated aromatic compounds, while the dibenzofuran group could participate in reactions typical of aromatic ethers .

Safety and Hazards

As with any chemical compound, handling “1-(4-bromophenyl)-3-(dibenzo[b,d]furan-3-ylamino)-1-propanone” would require appropriate safety precautions. The presence of the bromine atom in the bromophenyl group could potentially make this compound hazardous .

Future Directions

Future research on this compound could focus on elucidating its exact structure, synthesizing it in the lab, and studying its chemical properties and potential applications. It could potentially be used in the development of new materials or pharmaceuticals .

properties

IUPAC Name

1-(4-bromophenyl)-3-(dibenzofuran-3-ylamino)propan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H16BrNO2/c22-15-7-5-14(6-8-15)19(24)11-12-23-16-9-10-18-17-3-1-2-4-20(17)25-21(18)13-16/h1-10,13,23H,11-12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SLPQIYLHCNTJFB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C3=C(O2)C=C(C=C3)NCCC(=O)C4=CC=C(C=C4)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H16BrNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

394.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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